3,4,5-Tri-O-galloylquinic acid
Overview
Description
3,4,5-Tri-O-galloylquinic acid, also known as 3,4,5-Tri-O-galloylquinic acid, is a useful research compound. Its molecular formula is C28H24O18 and its molecular weight is 648.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3,4,5-Tri-O-galloylquinic acid is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 692283. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3,4,5-Tri-O-galloylquinic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4,5-Tri-O-galloylquinic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
99745-62-7 |
|---|---|
Product Name |
3,4,5-Tri-O-galloylquinic acid |
Molecular Formula |
C28H24O18 |
Molecular Weight |
648.5 g/mol |
IUPAC Name |
(3R,5R)-1-hydroxy-3,4,5-tris[(3,4,5-trihydroxybenzoyl)oxy]cyclohexane-1-carboxylic acid |
InChI |
InChI=1S/C28H24O18/c29-12-1-9(2-13(30)20(12)35)24(38)44-18-7-28(43,27(41)42)8-19(45-25(39)10-3-14(31)21(36)15(32)4-10)23(18)46-26(40)11-5-16(33)22(37)17(34)6-11/h1-6,18-19,23,29-37,43H,7-8H2,(H,41,42)/t18-,19-,23?,28?/m1/s1 |
InChI Key |
PEOHIPMSHPWYAQ-IOALSNHGSA-N |
Isomeric SMILES |
C1[C@H](C([C@@H](CC1(C(=O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C3=CC(=C(C(=C3)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O |
SMILES |
C1C(C(C(CC1(C(=O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C3=CC(=C(C(=C3)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O |
Canonical SMILES |
C1C(C(C(CC1(C(=O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C3=CC(=C(C(=C3)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O |
synonyms |
3,4,5-tri-O-galloylquinic acid TGQA |
Origin of Product |
United States |
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